Cas no 141519-85-9 (Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-)
141519-85-9 structure
Product Name:Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
CAS No:141519-85-9
MF:C9H5Cl3O4
MW:283.49260020256
CID:1313186
Update Time:2024-08-19
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro-
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- Inchi: 1S/C9H5Cl3O4/c1-3(13)16-8-5(11)2-4(10)7(12)6(8)9(14)15/h2H,1H3,(H,14,15)
- InChI Key: XCNUDMMMXNMCOU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Cl)C(Cl)=CC(Cl)=C1OC(C)=O
Computed Properties
- Exact Mass: 281.92545
Experimental Properties
- Density: 1.615±0.06 g/cm3(Predicted)
- Boiling Point: 396.7±42.0 °C(Predicted)
- PSA: 63.6
- pka: 1.37±0.25(Predicted)
Benzoic acid, 2-(acetyloxy)-3,5,6-trichloro- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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